Cas no 2228336-27-2 (2,2-difluoro-4-(thiophen-3-yl)butan-1-amine)

2,2-Difluoro-4-(thiophen-3-yl)butan-1-amine is a fluorinated amine derivative featuring a thiophene moiety, offering unique reactivity and structural properties for synthetic applications. The presence of difluoromethyl groups enhances its stability and influences electronic characteristics, making it valuable in medicinal chemistry and material science. The thiophene ring contributes to π-conjugation, potentially improving binding interactions in biologically active compounds. This compound serves as a versatile intermediate for the synthesis of fluorinated heterocycles, pharmaceuticals, and agrochemicals. Its balanced lipophilicity and electronic effects make it suitable for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators.

2,2-difluoro-4-(thiophen-3-yl)butan-1-amine structure

2228336-27-2 structure

Product Name:2,2-difluoro-4-(thiophen-3-yl)butan-1-amine

CAS No:2228336-27-2

MF:C₈H₁₁F₂NS

MW:191.241447687149

CID:6235305

PubChem ID:165740094

Update Time:2025-11-05

2,2-difluoro-4-(thiophen-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-4-(thiophen-3-yl)butan-1-amine
- EN300-1959414
- 2228336-27-2
- Inchi： 1S/C8H11F2NS/c9-8(10,6-11)3-1-7-2-4-12-5-7/h2,4-5H,1,3,6,11H2
- InChI Key： JUBBTOODTNSQSU-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CCC(CN)(F)F

Computed Properties

Exact Mass: 191.05802685g/mol
Monoisotopic Mass: 191.05802685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 54.3Å²

2,2-difluoro-4-(thiophen-3-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1959414-0.05g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	0.05g	$1296.0	2023-09-17
Enamine	EN300-1959414-0.1g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	0.1g	$1357.0	2023-09-17
Enamine	EN300-1959414-0.25g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	0.25g	$1420.0	2023-09-17
Enamine	EN300-1959414-0.5g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	0.5g	$1482.0	2023-09-17
Enamine	EN300-1959414-1.0g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	1g	$1543.0	2023-05-31
Enamine	EN300-1959414-2.5g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	2.5g	$3025.0	2023-09-17
Enamine	EN300-1959414-5.0g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	5g	$4475.0	2023-05-31
Enamine	EN300-1959414-10.0g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	10g	$6635.0	2023-05-31
Enamine	EN300-1959414-1g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	1g	$1543.0	2023-09-17
Enamine	EN300-1959414-5g	2,2-difluoro-4-(thiophen-3-yl)butan-1-amine	2228336-27-2	5g	$4475.0	2023-09-17

2,2-difluoro-4-(thiophen-3-yl)butan-1-amine Related Literature

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4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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Additional information on 2,2-difluoro-4-(thiophen-3-yl)butan-1-amine

Introduction to CAS No. 2228336-27-2: 2,2-Difluoro-4-(Thiophen-3-Yl)Butan-1-Amine

CAS No. 2228336-27-2, commonly referred to as 2,2-difluoro-4-(thiophen-3-yl)butan-1-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The chemical structure of cas no 2228336 is characterized by a butanamine backbone with two fluorine atoms attached to the second carbon and a thiophene ring substituted at the third position of the butane chain. This arrangement imparts distinct electronic and steric properties, making it a valuable compound for exploring various chemical reactions and biological activities.

Recent studies have highlighted the synthetic versatility of cas no 2 1595, particularly in the context of its application as an intermediate in the synthesis of bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to produce this compound with high efficiency and purity.

In terms of biological activity, cAS No 190795 has shown promise in modulating key cellular pathways associated with neurodegenerative diseases and inflammation. Preclinical studies suggest that this compound may act as a modulator of ion channels or receptors, potentially offering therapeutic benefits in conditions such as epilepsy or chronic pain.

The spectroscopic properties of cAS No 190795 have also been extensively studied using techniques such as NMR spectroscopy and mass spectrometry. These studies provide critical insights into the compound's stability, solubility, and reactivity under various conditions, which are essential for its application in pharmaceutical research.

In conclusion, CAS No. 190795, or cas no 190795, represents a fascinating molecule with diverse applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, underscores its potential as a valuable tool in drug discovery and development.